Cas no 1092352-11-8 (tert-Butyl 2-(cyanomethyl)pyrrolidine-1-carboxylate)

Technical Introduction: tert-Butyl 2-(cyanomethyl)pyrrolidine-1-carboxylate is a versatile N-Boc-protected pyrrolidine derivative featuring a cyanomethyl substituent at the 2-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. The tert-butoxycarbonyl (Boc) group offers excellent stability under basic conditions while allowing selective deprotection under acidic conditions, facilitating further functionalization. The cyanomethyl moiety provides a reactive handle for diverse transformations, including nucleophilic additions or reductions. Its well-defined structure and compatibility with standard synthetic protocols make it a practical choice for constructing complex heterocycles or chiral scaffolds. Suitable for use under inert conditions, it is typically handled as a neat liquid or in solution.

tert-Butyl 2-(cyanomethyl)pyrrolidine-1-carboxylate structure

1092352-11-8 structure

Product Name:tert-Butyl 2-(cyanomethyl)pyrrolidine-1-carboxylate

CAS No:1092352-11-8

MF:C₁₁H₁₈N₂O₂

MW:210.272822856903

MDL:MFCD12912059

CID:1089479

PubChem ID:17960263

Update Time:2025-06-23

tert-Butyl 2-(cyanomethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 2-(cyanomethyl)pyrrolidine-1-carboxylate
- DTXSID801192498
- SCHEMBL4093254
- 2-(cyanomethyl)-1-pyrrolidinecarboxylic acid tert-butyl ester
- N-Boc-2-cyanomethylpyrrolidine
- EN300-50914
- 1092352-11-8
- GSNDDHMLFYORQI-UHFFFAOYSA-N
- AS-36628
- 1,1-Dimethylethyl 2-(cyanomethyl)-1-pyrrolidinecarboxylate
- DA-17523
- AKOS015841638
- CS-0171779
- A807877
- tert-Butyl2-(cyanomethyl)pyrrolidine-1-carboxylate
- PB33661
- 1-BOC-2-(CYANOMETHYL)PYRROLIDINE
- MFCD12912059
- PB28280
- N-Boc-2-cyanomethyl-pyrrolidine
- MDL： MFCD12912059
- Inchi： 1S/C11H18N2O2/c1-11(2,3)15-10(14)13-8-4-5-9(13)6-7-12/h9H,4-6,8H2,1-3H3
- InChI Key： GSNDDHMLFYORQI-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCCC1CC#N)=O

Computed Properties

Exact Mass: 210.136827821g/mol
Monoisotopic Mass: 210.136827821g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 285
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 53.3Å²

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Liquid

tert-Butyl 2-(cyanomethyl)pyrrolidine-1-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280;P305+P351+P338
Storage Condition：Room temperature

tert-Butyl 2-(cyanomethyl)pyrrolidine-1-carboxylate Pricemore >>

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abcr	AB306956-250 mg	1-Boc-2-(cyanomethyl)pyrrolidine; 97%	1092352-11-8		250mg	€306.80	2023-04-26